N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-carboxamide

• IUPAC Name: N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C17H20N2O3S2/c1-2-11-24(21,22)19-9-3-5-13-12-14(7-8-15(13)19)18-17(20)16-6-4-10-23-16/h4,6-8,10,12H,2-3,5,9,11H2,1H3,(H,18,20)
• InChI Key: CYVSTTIYXBKFQO-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

The compound “N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a sulfonyl group, a carboxamide group, a thiophene ring, and a tetrahydroquinoline ring. These functional groups suggest that the compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve a complex three-dimensional arrangement due to the presence of the various rings and functional groups.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the sulfonyl group might undergo reactions with nucleophiles, and the carboxamide group might participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. For instance, if this compound is a drug, it might interact with a specific protein or enzyme in the body to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its structure and properties. It’s important to handle all chemicals with appropriate safety precautions, especially if their toxicity is unknown.

Future Directions

The future research on this compound could involve studying its properties in more detail, exploring its potential uses, and developing methods to synthesize it more efficiently.